Cas no 662164-61-6 ( )

• Product Name: &nbsp
• CAS No: 662164-61-6
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 963503
• PubChem ID: 12077076
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-amino-5-methyl-2-thienyl)- (9CI)
• Ethanone, 1-(4-amino-5-methyl-2-thienyl)-
• DB-276104
• 662164-61-6
•  

• Inchi： 1S/C7H9NOS/c1-4(9)7-3-6(8)5(2)10-7/h3H,8H2,1-2H3
• InChI Key： HAEOOSRSALHNKY-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC(=C1C)N

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.3Ų